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Compound of Interest

Compound Name: Triglycerol diacrylate

Cat. No.: B054944 Get Quote

Triglycerol diacrylate (TGDA) is a versatile multifunctional monomer valued for its role in

polymer synthesis.[1] Derived from renewable resources like glycerol and acrylic acid, TGDA is

characterized by a branched polyether chain with two polymerizable acrylate functional groups.

[1] This unique structure allows it to act as a potent cross-linking agent, making it a key

component in UV-curable coatings, adhesives, hydrogels, and advanced biomaterials for

applications such as 3D printing and tissue engineering.[1][2]

Synthesis of Triglycerol Diacrylate
The synthesis of TGDA can be achieved through several methods, primarily involving the

esterification of triglycerol with acrylic acid.

1. Acid-Catalyzed Esterification: This is a common method involving the direct reaction of

glycerol with acrylic acid in the presence of an acid catalyst like sulfuric acid or p-

toluenesulfonic acid.[1][2] The process typically requires elevated temperatures to drive the

formation of ester bonds.[1] To prevent premature polymerization of the acrylate groups,

inhibitors such as monomethyl ether hydroquinone (MEHQ) are often added.

2. Enzymatic Catalysis: A greener alternative to chemical catalysis involves the use of lipases,

such as Candida antarctica lipase B (CALB), to catalyze the esterification. This method offers

high selectivity, results in fewer byproducts, and operates under milder reaction conditions.[2]

3. Multi-Step Process: A controlled synthesis involves a two-step process: first, the

polymerization of glycerol to produce polyglycerols (including triglycerol), and second, the
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subsequent esterification of the triglycerol with acrylic acid.[2]

Key Applications and Experimental Findings
TGDA's unique properties, including its capacity for hydrogen bonding and its ability to form

crosslinked networks, make it suitable for a range of advanced applications.[1][2]

Additive Manufacturing (3D Printing)
TGDA is increasingly used as an additive in bio-based resins for extrusion-based 3D printing

methods like Direct Ink Writing (DIW).[2][3] Its inclusion can significantly enhance the

printability and mechanical properties of the final cured material.[2][3]

A notable study investigated the effect of adding TGDA to a bio-based resin composed of

acrylated epoxidized soybean oil and polyethylene glycol diacrylate (PEGDA) for printing

nanohydroxyapatite composites. The addition of TGDA was shown to increase hydrogen

bonding, which in turn improved the ink's shear yield stress and viscosity, leading to better

shape retention after deposition.[3]

Quantitative Data: Effect of TGDA on Resin Properties

The following table summarizes the quantitative impact of TGDA on the rheological and

mechanical properties of a bio-based resin for 3D printing, as reported in a study by Diederichs

et al.[3]

TGDA
Concentration
(vol%)

Shear Yield
Stress
Increase (%)

Viscosity
Increase (%)

Ultimate
Tensile
Strength (UTS)
(MPa)

Elastic
Modulus (GPa)

0 - - 24.8 ± 1.8 0.88 ± 0.06

3 916 27.6 32.4 ± 2.1 1.15 ± 0.21

Experimental Protocol: Preparation and Testing of TGDA-Enhanced 3D Printing Ink

Materials: Acrylated epoxidized soybean oil (AESO), polyethylene glycol diacrylate

(PEGDA), nanohydroxyapatite (nHA), and Triglycerol diacrylate (TGDA).
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Ink Formulation: A base resin was prepared by mixing AESO and PEGDA. TGDA was then

added at varying concentrations (e.g., 0 vol% and 3 vol%).[3] The nHA nanoparticles were

subsequently incorporated into the resin mixture.

Rheological Analysis: The shear yield stress and viscosity of the formulated inks were

measured to assess printability. An increase in these parameters indicates better shape-

holding capability.[3]

3D Printing and Curing: The composite ink was printed using a Direct Ink Writing (DIW) 3D

printer. After printing, the structures were cured using UV light to initiate polymerization and

form a solid, crosslinked material.[3]

Mechanical Testing: The cured composites were subjected to tensile testing to determine

their Ultimate Tensile Strength (UTS) and Elastic Modulus.[3]

Caption: Experimental workflow for creating and testing a TGDA-enhanced biomaterial

composite.

Hydrogels and Biomedical Applications
TGDA's biocompatibility and ability to form hydrogels make it a promising candidate for

biomedical uses, including tissue engineering scaffolds and drug delivery systems.[1][2]

Hydrogels are three-dimensional polymer networks that can absorb large amounts of water,

mimicking the properties of natural tissues.[4]

TGDA can be used as a cross-linking agent in the formation of polyacrylic acid-based

hydrogels.[4] Its diacrylate functionality allows it to form covalent bonds between polymer

chains, creating the stable 3D network essential for hydrogel structure. In drug delivery, its

polymerizable nature can be harnessed to create controlled-release formulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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